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Compound of Interest

Compound Name:
Tetrahydro-2H-pyran-4-

carbohydrazide

CAS No.: 59293-18-4

Cat. No.: B1384852

Get Quote

Molecule: Tetrahydro-2H-pyran-4-carbohydrazide CAS: 220226-90-4 Role: Nucleophilic

Building Block / Scaffold Target Applications: Fragment-Based Drug Discovery (FBDD), DNA-

Encoded Libraries (DEL), Peptidomimetics.[1]

Executive Summary
Tetrahydro-2H-pyran-4-carbohydrazide combines the metabolic stability and solubility of the

tetrahydropyran (THP) pharmacophore with the versatile reactivity of an acyl hydrazide. In

solid-phase synthesis (SPS), this molecule serves as a critical "linchpin" for constructing 1,3,4-

oxadiazoles, 1,2,4-triazoles, and acyl hydrazone linkers.[1] Unlike planar aromatic hydrazides,

the THP moiety introduces essential three-dimensionality (Fsp³ character) into compound

libraries, improving physicochemical properties such as logP and aqueous solubility.[1]

This guide provides two validated protocols:

Synthesis of 1,3,4-Oxadiazoles: A cyclodehydration route yielding bioisosteres of

esters/amides.[1]
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Synthesis of 1,2,4-Triazoles: A stepwise construction utilizing isothiocyanates.[1]

Chemical Strategy & Mechanism
The utility of Tetrahydro-2H-pyran-4-carbohydrazide in SPS relies on its bifunctional nature.

The terminal amino group (

) is a potent nucleophile capable of attacking resin-bound electrophiles (aldehydes, activated
esters, isothiocyanates), while the carbonyl group facilitates subsequent cyclization.[1]

Mechanistic Pathway
The following diagram illustrates the divergent synthesis pathways starting from a resin-bound

electrophile.
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Figure 1: Divergent synthetic pathways for Tetrahydro-2H-pyran-4-carbohydrazide on solid

support.[1][2][3][4]

Experimental Protocols
Protocol A: Synthesis of 1,3,4-Oxadiazoles
This protocol describes the anchoring of the hydrazide to a resin-bound carboxylic acid

followed by cyclodehydration.

Prerequisites:

Resin: Wang or Rink Amide resin loaded with a carboxylic acid (functionalized via standard

Fmoc chemistry).[1]
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Reagents: DIC (Diisopropylcarbodiimide), HOBt (Hydroxybenzotriazole), Burgess Reagent

(methoxycarbonylsulfamoyl triethylammonium hydroxide).[1]

Solvents: DMF (anhydrous), DCM, THF.[1]

Step-by-Step Methodology
Activation of Resin-Bound Acid:

Swell the resin (100 mg, ~0.5 mmol/g loading) in DCM for 20 min.

Wash with DMF (3 x 2 min).

Add a solution of the resin-bound acid (already on bead), DIC (3 eq), and HOBt (3 eq) in

DMF. Shake for 10 min to form the active ester.

Hydrazide Coupling:

Add Tetrahydro-2H-pyran-4-carbohydrazide (3 eq) dissolved in minimal DMF to the

activated resin.[1]

Condition: Shake at Room Temperature (RT) for 4–6 hours.

QC: Perform a Chloranil test. A negative result (no blue color) indicates the hydrazide has

not reacted with itself, but since we are coupling to the resin, we monitor the

disappearance of the active ester (IR spectroscopy: loss of ~1760 cm⁻¹ signal if using

nitrophenol activation, or simply standard coupling time).

Note: Since the hydrazide is the nucleophile, ensure the resin-bound species is the

electrophile.

Cyclodehydration (The Critical Step):

Wash resin with DMF (3x), DCM (3x), and anhydrous THF (3x).[1]

Suspend resin in anhydrous THF.[1]

Add Burgess Reagent (3–5 eq).[1]
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Condition: Microwave irradiation at 100°C for 10 min OR thermal heating at 60°C for 4

hours.

Mechanism:[1][5][2][6][7] The Burgess reagent promotes the dehydration of the

diacylhydrazine intermediate to form the 1,3,4-oxadiazole ring.

Cleavage & Isolation:

Wash resin with DCM (5x).

Cleave using TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

Precipitate in cold diethyl ether, centrifuge, and lyophilize.

Data Summary Table: Oxadiazole Synthesis

Parameter Condition Optimization Note

Solvent
DMF (Coupling), THF

(Cyclization)

THF is crucial for Burgess

reagent stability.[1]

Stoichiometry 3.0 equivalents

Excess hydrazide ensures

complete capping of active

esters.[1]

Temperature
RT (Coupling), 100°C (MW

Cyclization)

Thermal cyclization requires

longer times (4-6h) if MW is

unavailable.[1]

Yield Typically 75–90%
Purity often >85% crude due to

clean cyclization.[1]

Protocol B: Synthesis of 1,2,4-Triazoles
This protocol utilizes the hydrazide to intercept a resin-bound thioamide or isothiocyanate,

forming a triazole ring.

Prerequisites:
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Resin: 2-Chlorotrityl chloride resin (or similar acid-labile resin).[1]

Reagents: Fmoc-NCS (Fmoc-isothiocyanate) or resin-bound isothiocyanate.[1]

Step-by-Step Methodology
Resin Preparation (Isothiocyanate Formation):

Start with an amine-functionalized resin.[1][3][4]

Treat with Thiophosgene (caution: toxic) or Di-2-pyridyl thionocarbonate (DPT) to generate

the resin-bound isothiocyanate.[1]

Alternative: Load the Tetrahydro-2H-pyran-4-carbohydrazide onto an aldehyde resin

first to form a hydrazone, then react with an isothiocyanate in solution.[1]

Recommended Route: React resin-bound isothiocyanate with the hydrazide.

Hydrazide Addition:

Swell resin-bound isothiocyanate in DMF.

Add Tetrahydro-2H-pyran-4-carbohydrazide (3 eq).

Condition: Shake at 50°C for 2 hours.

Result: Formation of the hydrazinecarbothioamide intermediate.

Cyclization to Triazole:

Wash resin with DMF.[1]

Add EDC·HCl (5 eq) or Hg(OAc)2 (caution: mercury waste) in DMF.

Condition: Shake at RT for 12 hours.

Desulfurization/Cyclization:[1][8] This step removes sulfur and closes the ring to form the

1,2,4-triazole.
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Cleavage:

Standard TFA cleavage as described in Protocol A.

Quality Control & Troubleshooting
On-Bead Monitoring[1]

IR Spectroscopy: The most reliable method.

Hydrazide Coupling: Look for the appearance of amide II bands (~1550 cm⁻¹).[1]

Cyclization: Disappearance of the amide NH stretch and appearance of C=N stretches

(~1600-1620 cm⁻¹).

Colorimetric Tests:

TNBS Test: Detects free primary amines/hydrazides.[1] After coupling the hydrazide to the

resin, a positive orange/red result confirms the presence of the terminal -NH2 of the

hydrazide.

Chloranil Test: Used for secondary amines, less useful here unless checking for

incomplete cyclization.[1]

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield (Oxadiazole) Hydrolysis of Burgess Reagent
Use strictly anhydrous THF

and fresh reagent.

Incomplete Coupling Steric hindrance on resin

Use microwave assistance

(50°C, 15 min) for the coupling

step.

Side Products
Symmetrical hydrazide

formation

Ensure resin is washed

thoroughly to remove free

carboxylic acid before

activation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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